![molecular formula C9H4BrClN2O2 B1443773 3-Bromo-8-chloro-6-nitroquinoline CAS No. 860195-74-0](/img/structure/B1443773.png)
3-Bromo-8-chloro-6-nitroquinoline
Overview
Description
3-Bromo-8-chloro-6-nitroquinoline is a heterocyclic organic compound that belongs to the quinoline family. It has a molecular formula of C9H4BrClN2O2 .
Synthesis Analysis
Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry . There are plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities . For example, Gould–Jacob, Friedländer, Ptzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known classical synthesis protocols used up to now for the construction of the principal quinoline scaffold .Molecular Structure Analysis
The molecular structure of this compound consists of a quinoline core with bromine, chlorine, and nitro groups attached at the 3rd, 8th, and 6th positions respectively . The molecular weight of this compound is 287.5 g/mol.Scientific Research Applications
Antifungal Activity
3-Bromo-8-chloro-6-nitroquinoline has demonstrated significant antifungal properties. Gershon, Clarke, and Gershon (1996) found that compounds with chlorine in the 3 position, such as this compound, were generally more fungitoxic than their bromine analogues. 6-Bromo-3-chloro-8-quinolinol, a related compound, inhibited four fungi at levels below 1 µg/ml (Gershon, Clarke, & Gershon, 1996).
Synthesis and Chemical Transformation
This compound serves as an important intermediate in the synthesis of various chemical compounds. Lei et al. (2015) utilized a derivative of this compound in the synthesis of PI3K/mTOR inhibitors, demonstrating its importance in the development of pharmaceutical compounds (Lei et al., 2015).
Furthermore, Lamberth et al. (2014) described the use of 2,2,3-Tribromopropanal in transforming various anilines into 3-bromo-6-nitroquinolines and subsequently into 3-bromoquinolin-6-ols, which can have additional substituents at positions 7 and 8. This highlights the versatility of this compound in synthesizing a range of compounds (Lamberth et al., 2014).
Mechanism of Action
properties
IUPAC Name |
3-bromo-8-chloro-6-nitroquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrClN2O2/c10-6-1-5-2-7(13(14)15)3-8(11)9(5)12-4-6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTRKUHPOCUQJQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C=C(C=NC2=C(C=C1[N+](=O)[O-])Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10855907 | |
Record name | 3-Bromo-8-chloro-6-nitroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10855907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
860195-74-0 | |
Record name | 3-Bromo-8-chloro-6-nitroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10855907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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